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Compound of Interest

Compound Name: tert-Butylazomethine

Cat. No.: B083417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butylazomethine (CAS No.
13987-61-6), also known as N-tert-Butylmethanimine. It details the compound's chemical and
physical properties, synthesis, reactivity, and key applications in organic synthesis. The
information is tailored for professionals in research and drug development who utilize
specialized chemical intermediates.

Core Chemical and Physical Properties

tert-Butylazomethine is a sterically hindered aliphatic aldimine.[1] Its bulky tert-butyl group
influences its solubility in organic solvents and moderates its reactivity, which is advantageous
for controlled chemical transformations.[1][2] The compound typically appears as a colorless
liquid or a crystalline solid.[3] All pertinent quantitative data is summarized in Table 1.

Table 1: Physicochemical Properties of tert-Butylazomethine
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Property Value Source(s)
CAS Number 13987-61-6 [1][4][5]
Molecular Formula CsHiiN [311415][6]
Molecular Weight 85.15 g/mol [4151617]
Density 0.71 g/cm?3 [31[5]
Boiling Point 63-65 °C or 87 °C [3][5][6]
Flash Point -3°C [3][5]

Vapor Pressure

72.7 mmHg at 25°C

[6]

pKa (Predicted)

7.20 £ 0.50

[3](5]

Topological Polar Surface Area

12.4 A2

[6]

Synonyms

N-tert-Butylmethanimine, tert-
Butylformaldimine, N-

Methylene-tert-butylamine

(516171

Safety, Handling, and Storage

tert-Butylazomethine is a flammable and corrosive substance.[3] It can cause irritation and

damage upon contact with the skin and eyes.[3]

o Handling: Operations should be conducted in a well-ventilated area.[3] Appropriate personal

protective equipment (PPE), including chemical-resistant gloves and safety goggles, is

mandatory to prevent exposure.[3]

e Storage: The compound should be stored in a cool, dry, and well-ventilated location.[3] It

must be kept away from sources of ignition and oxidizing agents.[3] Recommended storage

temperature is between 2-8°C in a refrigerator.[7]

Synthesis and Experimental Protocols

The primary route for synthesizing tert-Butylazomethine is the acid-catalyzed condensation of

tert-butylamine with formaldehyde. The reaction is reversible, necessitating the removal of
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water to drive the equilibrium towards the imine product.[1]

Experimental Protocol: General Mechanism for Acid-
Catalyzed Imine Formation

o Protonation of the Carbonyl: An acid catalyst protonates the carbonyl oxygen of
formaldehyde, which significantly increases the electrophilicity of the carbonyl carbon.[1]

o Nucleophilic Attack: The nitrogen atom of tert-butylamine, acting as a nucleophile, attacks
the activated carbonyl carbon.[1] This step leads to the formation of a tetrahedral
carbinolamine intermediate.[1]

e Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom.[1]

o Dehydration: The resulting hydroxyl group is protonated by the acid catalyst, converting it
into a good leaving group (H20).[1]

e Iminium lon Formation and Deprotonation: The departure of water generates a resonance-
stabilized iminium ion. A base (such as another amine molecule) then removes a proton from
the nitrogen to yield the final tert-Butylazomethine product and regenerate the catalyst.[1]
Water is typically removed via azeotropic distillation (e.g., with a Dean-Stark apparatus) to
ensure a high yield.[1]

An alternative, though less detailed, method involves the reaction of tert-butylamine with
methylene chloride in a suitable solvent under an inert atmosphere.[3]

Caption: Synthesis workflow for tert-Butylazomethine.

Reactivity and Applications in Drug Development

tert-Butylazomethine serves as a valuable intermediate for synthesizing fine chemicals and
pharmaceuticals.[4] Its unique steric and electronic properties make it a versatile building block.

[1]

Key Reactions and Applications
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» Nucleophilic Addition: The electrophilic carbon of the C=N bond is highly susceptible to
attack by nucleophiles, a fundamental reaction of imines.[1] The steric hindrance from the
tert-butyl group can be exploited to achieve high selectivity in these additions.[1]

o Asymmetric Synthesis: It is a precursor for chiral auxiliaries, such as tert-butanesulfinyl
imines, which are widely used in the stereoselective synthesis of complex nitrogen-
containing molecules.[1][8]

» Cycloaddition Reactions: It can be used to generate azomethine ylides in situ for 1,3-dipolar
cycloaddition reactions.[4] This method is a powerful tool for constructing five-membered
nitrogen-containing heterocycles like pyrrolidines, which are common scaffolds in
pharmaceuticals.[1][4]

» Ligand Design: The compound is a precursor for creating sterically demanding ligands for
transition-metal catalysis, which can enable highly selective transformations such as C-H
activation.[1]

o Oxidation: Oxidation of tert-Butylazomethine, for example with sodium hypochlorite, yields
2-tert-butyl-oxaziridine, an intermediate used in various chemical processes.[1]

o Pharmaceutical Synthesis: It is a key reagent in the synthesis of the novel 4-aminoquinoline
antimalarial drug GSK369796 (N-tert-Butyl Isoquine).[5]

Caption: Key reaction pathways and applications.

Conclusion

tert-Butylazomethine is a foundational reagent in modern organic synthesis with significant
utility in pharmaceutical and materials science research. Its distinct steric profile, conferred by
the tert-butyl group, allows for high selectivity in a range of chemical transformations. From its
role as a precursor to chiral auxiliaries and complex heterocycles to its direct application in the
synthesis of antimalarial drugs, tert-Butylazomethine continues to be an indispensable tool for
chemists and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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